3-methylphenyl 3,5-dichloro-4-methoxybenzoate

• IUPAC Name: (3-methylphenyl) 3,5-dichloro-4-methoxybenzoate
• InChI: InChI=1S/C15H12Cl2O3/c1-9-4-3-5-11(6-9)20-15(18)10-7-12(16)14(19-2)13(17)8-10/h3-8H,1-2H3
• InChI Key: TYYCNZQKPGAKCJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OC(=O)C2=CC(=C(C(=C2)Cl)OC)Cl
• Molecular Formula: C15H12Cl2O3
• Molecular Weight: 311.2 g/mol

Description

3-methylphenyl 3,5-dichloro-4-methoxybenzoate is an organic compound with the molecular formula C15H12Cl2O3 It is a derivative of benzoic acid, characterized by the presence of methyl, dichloro, and methoxy substituents on the aromatic ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-methylphenyl 3,5-dichloro-4-methoxybenzoate typically involves the esterification of 3,5-dichloro-4-methoxybenzoic acid with 3-methylphenol. The reaction is usually carried out in the presence of a dehydrating agent such as thionyl chloride or dicyclohexylcarbodiimide (DCC) to facilitate the formation of the ester bond. The reaction conditions often include refluxing the reactants in an organic solvent like dichloromethane or toluene .

Industrial Production Methods

On an industrial scale, the production of this compound may involve continuous flow processes to ensure high yield and purity. The use of catalysts and optimized reaction conditions can enhance the efficiency of the synthesis. Industrial methods also focus on minimizing waste and improving the sustainability of the production process.

Chemical Reactions Analysis

Types of Reactions

3-methylphenyl 3,5-dichloro-4-methoxybenzoate can undergo various chemical reactions, including:

Substitution Reactions: The chlorine atoms on the aromatic ring can be substituted by nucleophiles such as amines or thiols.

Oxidation Reactions: The methoxy group can be oxidized to form corresponding aldehydes or carboxylic acids.

Reduction Reactions: The ester group can be reduced to the corresponding alcohol using reducing agents like lithium aluminum hydride (LiAlH4).

Common Reagents and Conditions

Substitution: Nucleophiles like sodium methoxide or potassium tert-butoxide in polar aprotic solvents.

Oxidation: Oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: Reducing agents like LiAlH4 or sodium borohydride (NaBH4).

Major Products

Substitution: Formation of substituted derivatives with various functional groups.

Oxidation: Formation of aldehydes or carboxylic acids.

Reduction: Formation of alcohols.

Scientific Research Applications

3-methylphenyl 3,5-dichloro-4-methoxybenzoate has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential use in drug development and as a pharmacophore in medicinal chemistry.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-methylphenyl 3,5-dichloro-4-methoxybenzoate involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The pathways involved may include inhibition of enzyme activity or modulation of receptor signaling, depending on the specific application and target.

Comparison with Similar Compounds

Similar Compounds

• Methyl 3,5-dichloro-4-methoxybenzoate
• 3,5-dichloro-4-methoxybenzoic acid
• 3,5-dichloro-4-methoxybenzyl alcohol

Uniqueness

3-methylphenyl 3,5-dichloro-4-methoxybenzoate is unique due to the combination of its substituents, which confer specific chemical and biological properties. The presence of both electron-donating (methoxy) and electron-withdrawing (chloro) groups on the aromatic ring can influence its reactivity and interactions with biological targets, making it a valuable compound for various applications.